Cas no 1335280-87-9 (3-Butyn-1-amine, N-3-butyn-1-yl-)

• Product Name: 3-Butyn-1-amine, N-3-butyn-1-yl-
• CAS No: 1335280-87-9
• MF: C₈H₁₁N
• MW: 121.179641962051
• CID: 4736868
• PubChem ID: 54236597
• Update Time: 2025-06-15

3-Butyn-1-amine, N-3-butyn-1-yl- Chemical and Physical Properties

Names and Identifiers

• 3-Butyn-1-amine, N-3-butyn-1-yl-
• Di(but-3-yn-1-yl)amine
• N,N-dipropargylmethylamine
• 1335280-87-9
• F77995
• MFCD19642181
• bis(but-3-yn-1-yl)amine
• AKOS013402760
• SCHEMBL664948

• Inchi： 1S/C8H11N/c1-3-5-7-9-8-6-4-2/h1-2,9H,5-8H2
• InChI Key： MJPXPXXEWHFOQI-UHFFFAOYSA-N
• SMILES： C(NCCC#C)CC#C

Computed Properties

• Exact Mass: 121.089149355g/mol
• Monoisotopic Mass: 121.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 12Ų

Additional information on 3-Butyn-1-amine, N-3-butyn-1-yl-

Introduction to 3-Butyn-1-amine, N-3-butyn-1-yl- (CAS No. 1335280-87-9) and Its Emerging Applications in Chemical Biology

The compound 3-Butyn-1-amine, N-3-butyn-1-yl- (CAS No. 1335280-87-9) represents a significant advancement in the realm of organic chemistry and pharmaceutical research. As a derivative of butynamine, this molecule has garnered considerable attention due to its unique structural properties and versatile reactivity. The presence of the alkyne functional group and the amine moiety makes it a valuable intermediate in the synthesis of complex biomolecules, including therapeutic agents and bioactive ligands.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds derived from simple yet functional building blocks like 3-Butyn-1-amine, N-3-butyn-1-yl. This compound’s ability to undergo diverse chemical transformations, such as nucleophilic additions, cross-coupling reactions, and cyclization processes, has positioned it as a cornerstone in medicinal chemistry. Its applications span across various therapeutic areas, including oncology, neurology, and infectious diseases.

One of the most compelling aspects of 3-Butyn-1-amine, N-3-butyn-1-yl is its role in the synthesis of small-molecule inhibitors targeting specific biological pathways. For instance, recent studies have highlighted its utility in developing kinase inhibitors, which are critical in treating cancers and inflammatory disorders. The alkyne group provides a handle for further functionalization via transition-metal-catalyzed reactions, enabling the construction of intricate scaffolds that mimic natural product structures.

Moreover, the amine functionality in 3-butynylamine allows for facile derivatization into amides, ureas, and other pharmacophores that enhance binding affinity to biological targets. This flexibility has been exploited in the design of peptidomimetics and protease inhibitors, which are pivotal in modern drug discovery. The compound’s compatibility with solid-phase peptide synthesis (SPPS) further underscores its importance as a synthetic intermediate.

Emerging research also suggests promising applications of N-(3-butynyl)-amine in materials science and nanotechnology. Its ability to form stable conjugates with polymers and nanoparticles has opened new avenues for drug delivery systems. For example, researchers have explored its incorporation into polyethylene glycol (PEG)-based nanoparticles to improve pharmacokinetics and reduce immunogenicity in therapeutic formulations.

The chemical biology community has been particularly interested in leveraging CAS No. 1335280-87-9 for studying enzyme mechanisms and developing enzyme inhibitors. The alkyne group serves as an excellent probe for covalent labeling experiments, allowing researchers to dissect enzymatic pathways with high precision. This approach has been instrumental in uncovering novel drug targets and understanding resistance mechanisms in pathogens.

In conclusion, 3-butynylamine stands as a versatile and indispensable compound in modern chemical synthesis and pharmaceutical development. Its unique structural features enable a wide range of applications, from medicinal chemistry to advanced materials science. As research continues to uncover new functionalities and synthetic pathways involving this molecule, its significance is poised to grow even further.